Tiagabine Acyl-β-D-glucuronide

Specification

• Molecular Formula: C₂₆H₃₃NO₈S₂
• Molecular Weight: 551.67

Introduction

Property	Tiagabine	Tiagabine Acyl-β-D-glucuronide
Chemical Name	(-)-(R)-1-[4,4-Bis(3-methyl-2-thienyl)-3-butenyl]nipecotic acid hydrochloride	(2S,3S,4S,5R,6S)-6-[(3R)-1-[4,4-bis(3-methylthiophen-2-yl)but-3-enyl]piperidine-3-carbonyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
Molecular Formula	C20H25NO2S2·HCl	C26H33NO8S2
Molecular Weight	412.0	Not specifically documented
Physical Appearance	White to off-white, odorless, crystalline powder	Not specifically documented
Solubility	Insoluble in heptane, sparingly soluble in water, soluble in aqueous base	Presumed to have increased water solubility compared to parent compound (characteristic of glucuronides)

Enzyme System	Potential Role in Tiagabine Metabolism	Evidence Level
CYP3A	Primary metabolism of tiagabine	Strong evidence from in vitro studies
CYP1A2	Possible contribution to tiagabine metabolism	Suggested but not excluded
CYP2D6	Possible contribution to tiagabine metabolism	Suggested but not excluded
CYP2C19	Possible contribution to tiagabine metabolism	Suggested but not excluded
UGT enzymes	Glucuronidation of tiagabine	Known pathway, specific isoforms not identified

Parameter	Normal Volunteers	Enzyme-Induced Patients	Significance
Elimination Half-life	7-9 hours	2-5 hours	50-65% decrease in enzyme-induced patients
Systemic Clearance	Baseline	~60% greater than baseline	Significantly altered drug exposure
Equivalent Systemic Exposure	12 mg/day	32 mg/day	Dose adjustment required in induced patients
	22 mg/day	56 mg/day	Dose adjustment required in induced patients
Absorption	Well absorbed (>95%)	Well absorbed (>95%)	Food slows rate but not extent of absorption
Protein Binding	96%	96%	Minimal displacement by other drugs

Target Analyte	Matrix	Method	Standard Curve Range	Precision
Tiagabine	Plasma	HPLC	3.1-800 ng/mL	< ± 15%
Tiagabine	Urine	HPLC	12.5-2000 ng/mL	< ± 15%
Acyl Glucuronides (general)	Various	LC-MSn	Analyte-dependent	Not specified
Reactive Intermediates	Buffer systems	Glutathione/methoxylamine trapping + LC-MS	Not applicable	Not specified

Research Gaps and Future Directions

Given the limited specific information available about Tiagabine Acyl-β-D-glucuronide, numerous research opportunities exist:

Table 5: Research Gaps and Future Directions for Tiagabine Acyl-β-D-glucuronide

Research Area	Current Knowledge Status	Priority Research Questions	Potential Methodologies
UGT Isoform Identification	Unknown for tiagabine specifically	Which UGT isoforms catalyze tiagabine glucuronidation?	Recombinant UGT assays, inhibition studies
Pharmacokinetic Characterization	Limited information	What are the specific PK parameters of the glucuronide?	Clinical PK studies with specific analytics
Chemical Stability	Unknown for tiagabine glucuronide	What is the half-life and migration rate in physiological conditions?	Buffer stability studies, pH-dependent degradation
Protein Adduct Formation	Unknown for tiagabine glucuronide	Does the glucuronide form protein adducts? With which proteins?	Proteomic approaches, covalent binding studies
Biological Activity	Unknown for tiagabine glucuronide	Does the glucuronide retain GABA transporter inhibitory activity?	In vitro receptor/transporter binding studies
Analytical Methods	Limited information	What are optimal conditions for detection and quantification?	LC-MS/MS method development and validation
Pharmacogenetics	Unknown	Do UGT polymorphisms affect glucuronide formation?	Genotype-phenotype association studies